Cas no 1478858-43-3 (3-bromo-5-[2-(trimethylsilyl)ethynyl]-2-Pyridinamine)

• Product Name: 3-bromo-5-[2-(trimethylsilyl)ethynyl]-2-Pyridinamine
• CAS No: 1478858-43-3
• MF: C₁₀H₁₃BrN₂Si
• MW: 269.21312212944
• CID: 2134813
• Update Time: 2023-11-19

3-bromo-5-[2-(trimethylsilyl)ethynyl]-2-Pyridinamine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-[2-(trimethylsilyl)ethynyl]-2-Pyridinamine
• 2-Pyridinamine, 3-bromo-5-[2-(trimethylsilyl)ethynyl]-
• CID 89880753

• Inchi： 1S/C10H13BrN2Si/c1-14(2,3)5-4-8-6-9(11)10(12)13-7-8/h6-7H,1-3H3,(H2,12,13)
• InChI Key： GTPIVKFHEIDILB-UHFFFAOYSA-N
• SMILES： BrC1=C(N)N=CC(=C1)C#C[Si](C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 260
• Topological Polar Surface Area: 38.9

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 298.3±40.0 °C(Predicted)
• pka: 3.26±0.50(Predicted)